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Compound of Interest

Compound Name: 4-Aminobenzene-1,2,3-triol
Cat. No.: B13595375
Get Quote
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CAS Registry Number: 27841-28-7 Chemical Name: 4-Amino-1,2,3-benzenetriol Synonyms: 4-
Aminopyrogallol; 2,3,4-Trihydroxyaniline; 1-Amino-2,3,4-trihydroxybenzene Molecular Formula:
CeH7NOs Molecular Weight: 141.12 g/mol [1]

Chemical Identity & Structural Significance

4-Aminopyrogallol is a highly electron-rich aromatic amine characterized by a pyrogallol core
(1,2,3-trihydroxybenzene) substituted with an amino group at the 4-position. This structural
motif imparts exceptional redox activity, making the compound a potent reducing agent and a
versatile precursor in the synthesis of bioactive heterocycles and coordination complexes.

Critical Isomer Note: Database discrepancies occasionally link CAS 27841-28-7 to 5-amino-
1,2,3-benzenetriol. However, in the context of "4-Aminopyrogallol,” the structure is defined as
the vicinal triol with an adjacent amine (2,3,4-substitution pattern). Researchers must verify the
substitution pattern via NMR if the specific isomer is critical for regioselective synthesis.

Physicochemical Profile

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b13595375#bc-rfq
https://www.bldpharm.com/products/27841-28-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13595375?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value/Description

Relevance

Physical State

Solid (Crystalline powder)

Prone to dusting; requires

respiratory protection.

Off-white to beige (fresh); Dark

Visual Quality Indicator:

Color o Darkening indicates significant
brown/black (oxidized) o
auto-oxidation.
) Protic solvents accelerate
N Soluble in Water, Ethanol, o
Solubility oxidation; degassed solvents
DMSO
are mandatory.
) Exists as a zwitterion in neutral
) ~9.5 (Phenolic OH), ~4.5 ) )
pKa (Predicted) o pH; highly susceptible to
(Anilinium) o
oxidation at pH > 7.
Rapidly oxidizes to quinone
imines and polymerized
Stability Air & Light Sensitive pigments (melanins) upon

exposure to atmospheric

oxygen.

Hazard Profiling & Toxicology Mechanisms

Unlike standard SDSs which list H-codes, this section explains the mechanism of toxicity to

inform risk assessment.

Core Hazard Classifications (GHS)

Skin/Eye Irritation: Category 2 (Causes serious irritation).

Acute Toxicity (Oral/Dermal/lnhalation): Category 4 (Harmful).

Skin Sensitization: Category 1 (May cause allergic skin reaction).
Germ Cell Mutagenicity: Category 2 (Suspected of causing genetic defects).

Aquatic Toxicity: Acute Category 1 (Very toxic to aquatic life).
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Mechanistic Toxicology

o Redox Cycling & Oxidative Stress: The trihydroxy-amine motif undergoes rapid auto-
oxidation to form reactive ortho-quinone imines and semiquinone radicals. These
electrophilic species can deplete cellular glutathione (GSH) and covalently bind to proteins,
leading to cytotoxicity and sensitization.

* Methemoglobinemia Potential: Like many aniline derivatives, 4-aminopyrogallol can oxidize
hemoglobin (Fe?*) to methemoglobin (Fe3*), impairing oxygen transport. This is a critical risk
during synthesis scale-up or accidental ingestion.

o Genotoxicity: The planar structure and ability to intercalate DNA, combined with the
generation of reactive oxygen species (ROS) during auto-oxidation, underpin the suspicion

of mutagenicity (Muta. 2).

Operational Protocol: Inert Atmosphere Handling

Trustworthiness Rule: Due to its extreme oxygen sensitivity, standard benchtop handling will
result in degradation within minutes. The following protocol ensures sample integrity.

Workflow Visualization: Controlled Atmosphere
Handling
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Figure 1: Decision logic for handling 4-Aminopyrogallol to prevent oxidative degradation.

Step-by-Step Protocol

e Pre-Handling Preparation:
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o Solvents: All solvents (water, buffers, DMSO) must be degassed (sparged with Argon for
20 mins or freeze-pump-thaw cycled) prior to contact.

o Environment: Ideally, handle inside a glovebox (< 10 ppm O2). If a glovebox is unavailable,
use Schlenk line techniques with a positive pressure of Argon.

e Weighing:

o Weigh rapidly. If the powder turns dark brown/black on the balance pan, it has surface-
oxidized.

o Tip: Use a reducing agent (e.g., Sodium Ascorbate or DTT) in the receiving buffer to
scavenge initial oxidation products if the experiment permits.

e Storage:
o Store at -20°C under an inert atmosphere (Argon).
o Seal containers with Parafilm or electrical tape to prevent oxygen diffusion.

Emergency Response & First Aid

Authoritative Grounding: Based on standard aminophenol toxicity profiles.
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Scenario Immediate Action Rationale

) Ethanol may enhance
) Wash with soap and water for ,
Skin Contact ) transdermal absorption of the
15 mins. Do not use ethanol. _
amine.

Rinse with water for 15 mins; ) o
Corrosive oxidation byproducts

Eye Contact lift eyelids. Consult
can cause corneal damage.

ophthalmologist.

] ] Cyanosis indicates
) Move to fresh air. Monitor for ) ] )
Inhalation ] ] ) methemoglobinemia; requires
cyanosis (blue lips/nails). ) ) )
immediate medical oxygen.

] ] ) Bisulfite reduces the oxidized
] Wet wipe with 10% sodium ] _
Spill Cleanup o ) quinones back to less toxic
bisulfite (reducing agent).
phenols for cleanup.

Applications in Drug Development

4-Aminopyrogallol serves as a specialized scaffold in medicinal chemistry:

e Heterocycle Synthesis: Precursor for phenoxazines and benzoxazoles via condensation with
ortho-quinones or carboxylic acids. These cores are found in actinomycin antibiotics and
fluorescent probes.

o Electrochemical Sensors: Used as a redox mediator due to its reversible proton-coupled
electron transfer (PCET) properties.

o Antioxidant Research: Investigated for its radical scavenging ability, though its pro-oxidant
potential (via redox cycling) often limits therapeutic utility.

Synthesis Pathway Visualization
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Figure 2: Synthesis and degradation pathway. Note the critical demethylation step often used to
access the free phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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